Cas no 69735-35-9 (5-(Bromomethyl)isoxazole)

• Product Name: 5-(Bromomethyl)isoxazole
• CAS No: 69735-35-9
• MF: C₄H₄BrNO
• MW: 161.984660148621
• MDL: MFCD08669517
• CID: 823315
• PubChem ID: 10034903
• Update Time: 2025-11-02

5-(Bromomethyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)isoxazole
• 5-(bromomethyl)-1,2-oxazole
• 5-Bromomethylisoxazole
• 5-BROMOMETHYL-ISOXAZOLE
• FT-0710629
• MFCD08669517
• 5-(Bromomethyl)isoxazole, AldrichCPR
• CS-D0211
• A898167
• DKBISLDZVNXIFT-UHFFFAOYSA-N
• BCP11397
• 69735-35-9
• AM804245
• DTXSID80434445
• BS-12754
• 5-bromomethyl isoxazole
• SCHEMBL918053
• EN300-70826
• SB38364
• AKOS006238586
• Isoxazole, 5-(bromomethyl)-
• DB-003525

• MDL： MFCD08669517
• Inchi： 1S/C4H4BrNO/c5-3-4-1-2-6-7-4/h1-2H,3H2
• InChI Key： DKBISLDZVNXIFT-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NO1

Computed Properties

• Exact Mass: 160.94800
• Monoisotopic Mass: 160.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.706
• Boiling Point: 214.198°C at 760 mmHg
• Flash Point: 83.344°C
• Refractive Index: 1.529
• PSA: 26.03000
• LogP: 1.56950

Additional information on 5-(Bromomethyl)isoxazole

5-(Bromomethyl)isoxazole (CAS No. 69735-35-9): Properties, Applications, and Market Insights

5-(Bromomethyl)isoxazole (CAS No. 69735-35-9) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated isoxazole derivative serves as a key intermediate in the synthesis of various bioactive molecules, making it a valuable building block in modern organic chemistry.

The molecular structure of 5-(Bromomethyl)isoxazole features an isoxazole ring substituted with a bromomethyl group at the 5-position. This unique arrangement provides excellent reactivity for further functionalization, particularly in nucleophilic substitution reactions. Researchers frequently utilize this compound for constructing more complex molecular architectures due to its high reactivity and excellent selectivity in coupling reactions.

In pharmaceutical applications, 5-(Bromomethyl)isoxazole derivatives have shown promise in the development of novel therapeutic agents. Recent studies highlight its potential in creating antimicrobial compounds, with particular interest in addressing antibiotic resistance - a major global health concern. The compound's ability to serve as a precursor for biologically active isoxazole derivatives makes it valuable in drug discovery programs targeting various diseases.

The agrochemical industry has also recognized the importance of 69735-35-9 as a building block for crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are exploring isoxazole-based compounds for developing next-generation pesticides with improved selectivity and lower toxicity profiles.

From a synthetic chemistry perspective, 5-(Bromomethyl)isoxazole offers several advantages. Its bromomethyl group serves as an excellent leaving group, facilitating various cross-coupling reactions that are fundamental in modern synthetic methodologies. This characteristic makes it particularly valuable in palladium-catalyzed reactions, which are widely used in pharmaceutical synthesis.

The compound's stability under standard storage conditions and relatively straightforward synthesis contribute to its popularity in research laboratories. However, proper handling procedures should always be followed when working with brominated compounds, including the use of appropriate personal protective equipment and ventilation systems.

Market analysis indicates growing demand for 5-(Bromomethyl)isoxazole CAS 69735-35-9, particularly from contract research organizations and academic institutions engaged in medicinal chemistry projects. The compound's versatility in creating diverse molecular scaffolds aligns well with current trends in fragment-based drug discovery and combinatorial chemistry approaches.

Recent advancements in green chemistry have also explored more sustainable methods for synthesizing isoxazole derivatives, including 5-(Bromomethyl)isoxazole. Researchers are investigating catalytic systems and solvent-free conditions to improve the environmental profile of these synthetic processes while maintaining high yields and purity.

Quality control aspects of 69735-35-9 are crucial for its application in sensitive research areas. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity profiles and spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry), ensuring researchers receive material suitable for their specific applications.

The future outlook for 5-(Bromomethyl)isoxazole appears promising, with ongoing research exploring its potential in materials science applications beyond traditional pharmaceutical uses. Its incorporation into functional materials and coordination compounds represents an emerging area of investigation that may open new avenues for this versatile building block.

For researchers seeking high purity 5-(Bromomethyl)isoxazole, it's essential to source the compound from reliable suppliers who can provide detailed technical specifications and appropriate documentation. The compound's shelf life and storage recommendations should be carefully considered to maintain its reactivity for intended synthetic applications.

In conclusion, 5-(Bromomethyl)isoxazole (CAS No. 69735-35-9) remains an important tool in modern synthetic chemistry, with applications spanning pharmaceutical development, agrochemical research, and emerging materials science. Its unique reactivity profile and versatility continue to make it a valuable asset in the chemist's toolbox, particularly in addressing current challenges in drug discovery and sustainable chemistry.